Cas no 2418658-69-0 (3-(fluorosulfonyl)oxy-5-(piperazin-1-yl)benzoic acid)

• Product Name: 3-(fluorosulfonyl)oxy-5-(piperazin-1-yl)benzoic acid
• CAS No: 2418658-69-0
• MF: C₁₁H₁₃FN₂O₅S
• MW: 304.294725179672
• CID: 5676782
• PubChem ID: 165868927
• Update Time: 2025-05-19

3-(fluorosulfonyl)oxy-5-(piperazin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2418658-69-0
• 3-[(fluorosulfonyl)oxy]-5-(piperazin-1-yl)benzoic acid
• EN300-26626390
• 3-(fluorosulfonyl)oxy-5-(piperazin-1-yl)benzoic acid

• Inchi： 1S/C11H13FN2O5S/c12-20(17,18)19-10-6-8(11(15)16)5-9(7-10)14-3-1-13-2-4-14/h5-7,13H,1-4H2,(H,15,16)
• InChI Key： NWJGBCWHRYTFBY-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(C(=O)O)C=C(C=1)N1CCNCC1)F

Computed Properties

• Exact Mass: 304.05292086g/mol
• Monoisotopic Mass: 304.05292086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 104Ų

Additional information on 3-(fluorosulfonyl)oxy-5-(piperazin-1-yl)benzoic acid

3-(Fluorosulfonyl)oxy-5-(piperazin-1-yl)benzoic Acid: A Comprehensive Overview

The compound 3-(fluorosulfonyl)oxy-5-(piperazin-1-yl)benzoic acid, identified by the CAS number 2418658-69-0, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention for its potential applications in drug development and material science. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.

The molecular structure of 3-(fluorosulfonyl)oxy-5-(piperazin-1-yl)benzoic acid is characterized by a benzoic acid backbone substituted with a fluorosulfonyl oxy group at the 3-position and a piperazinyl group at the 5-position. This combination of functional groups imparts distinctive chemical and biological properties to the molecule. The fluorosulfonyl group, known for its electron-withdrawing nature, enhances the acidity of the benzoic acid moiety, while the piperazine ring introduces hydrogen bonding capabilities and potential for bioisosteric replacements in drug design.

Recent studies have focused on optimizing the synthesis of 3-(fluorosulfonyl)oxy-5-(piperazin-1-yl)benzoic acid. Researchers have explored various synthetic pathways, including Suzuki coupling reactions and nucleophilic aromatic substitution, to improve yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a novel route involving palladium-catalyzed cross-coupling, which significantly streamlined the synthesis process.

The pharmacological properties of this compound have been extensively investigated. Preclinical studies indicate that 3-(fluorosulfonyl)oxy-5-(piperazin-1-yl)benzoic acid exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer therapies. Additionally, its ability to modulate ion channels has opened avenues for research in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of applications, 3-(fluorosulfonyl)oxy-5-(piperazin-1-y) has shown potential in materials science as well. Its unique electronic properties make it a viable candidate for use in organic electronics and optoelectronic devices. Recent advancements in thin-film transistor technology have highlighted its role as a high-performance semiconductor material.

Looking ahead, ongoing research is focused on understanding the mechanistic details of its biological activity and exploring its scalability for industrial applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from laboratory studies to clinical trials.

In conclusion, 3-(fluorosulfonyl)oxy-5-(piperazin-1-y) represents a multifaceted compound with immense potential across diverse fields. Its structural versatility, combined with cutting-edge synthetic methodologies and promising biological profiles, positions it as a key player in future innovations in medicine and materials science.